(1S)-1-(3-methyloxetan-3-yl)ethan-1-ol
Overview
Description
(1S)-1-(3-methyloxetan-3-yl)ethan-1-ol, also known as 3-methyloxetan-3-ol (3MO), is an alcohol derived from oxetane, an organic compound with a five-membered saturated ring. 3MO is a versatile chemical compound with a wide range of applications in organic synthesis and scientific research. It is also a valuable intermediate in the synthesis of various compounds, such as drugs, dyes, and fragrances.
Scientific Research Applications
3MO is widely used in scientific research due to its versatile properties. It is used as a starting material in the synthesis of various compounds, such as drugs, dyes, and fragrances. 3MO is also used in the synthesis of chiral compounds, as it can be used to catalyze the formation of chiral centers. Additionally, 3MO is used as a reagent in the synthesis of carboxylic acids, aldehydes, and ketones.
Mechanism of Action
3MO is an alcohol, and its mechanism of action is similar to other alcohols. It is a proton donor, and can act as a Bronsted-Lowry acid or base. It can also act as a hydrogen bond acceptor or donor, depending on the solvent. Additionally, 3MO can act as a nucleophile, and can be used to catalyze reactions.
Biochemical and Physiological Effects
3MO is not known to have any significant biochemical or physiological effects. It is not toxic, and does not have any known side effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 3MO in lab experiments is its versatility. It can be used as a starting material in the synthesis of various compounds, and can be used to catalyze reactions. Additionally, 3MO is relatively inexpensive and easy to obtain. The main limitation of using 3MO in lab experiments is its volatility. It has a low boiling point, and can easily evaporate if the reaction is not carefully monitored.
Future Directions
There are many potential future directions for 3MO. It could be used as a starting material in the synthesis of new compounds, such as drugs and dyes. Additionally, it could be used in the development of new catalysts for organic synthesis. Finally, it could be used in the development of new materials, such as polymers or nanomaterials.
Synthesis Methods
3MO can be synthesized by the reaction of oxetane with an alcohol, such as methanol, ethanol, or isopropanol. The reaction is catalyzed by a strong acid, such as hydrochloric acid, sulfuric acid, or p-toluenesulfonic acid. The reaction is conducted at a temperature of 40-60°C, and the product is isolated by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-(3-methyloxetan-3-yl)ethan-1-ol involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "3-methyloxetan-3-ol", "Sodium hydride (NaH)", "Ethyl iodide (C2H5I)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Sodium chloride (NaCl)", "Water (H2O)", "Diethyl ether (C4H10O)" ], "Reaction": [ "Step 1: Deprotonation of 3-methyloxetan-3-ol with sodium hydride (NaH) in diethyl ether (C4H10O) to form the corresponding alkoxide.", "Step 2: Alkylation of the alkoxide with ethyl iodide (C2H5I) to form the desired intermediate.", "Step 3: Hydrolysis of the intermediate with hydrochloric acid (HCl) to form the corresponding alcohol.", "Step 4: Neutralization of the acid with sodium hydroxide (NaOH) to form the sodium salt.", "Step 5: Extraction of the alcohol with diethyl ether (C4H10O) and drying over sodium sulfate (Na2SO4).", "Step 6: Removal of the solvent by evaporation to obtain the desired product, (1S)-1-(3-methyloxetan-3-yl)ethan-1-ol." ] } | |
CAS RN |
2227675-91-2 |
Product Name |
(1S)-1-(3-methyloxetan-3-yl)ethan-1-ol |
Molecular Formula |
C6H12O2 |
Molecular Weight |
116.2 |
Purity |
95 |
Origin of Product |
United States |
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